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Compound of Interest

Compound Name: Stannane

Cat. No.: B1208499 Get Quote

This guide provides an in-depth overview of stannane (SnH4), its physical properties, and the

experimental protocols for its use, with a particular focus on its relevance to researchers,

scientists, and professionals in drug development. Stannanes, particularly organostannanes,

are pivotal reagents in organic synthesis, most notably in palladium-catalyzed cross-coupling

reactions.

Core Properties of Stannane (SnH4)
Stannane, the simplest tin hydride, is a colorless, toxic gas.[1] Due to its instability, it is often

generated in situ for immediate use in chemical reactions.[2] Its physical properties are

summarized in the table below.

Property Value

CAS Number 2406-52-2[1][3][4][5][6]

Molecular Formula SnH4[1][4][5][7]

Molar Mass 122.71 g/mol [1]

Appearance Colorless gas[1][3][4]

Density 5.4 g/L (gas)[1][3][4]

Melting Point -146 °C[1][3][4]

Boiling Point -52 °C[1][3][4]
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Safety Precautions and Handling
Organotin compounds are known for their toxicity and require careful handling in a well-

ventilated fume hood. Personal protective equipment, including safety goggles, chemical-

resistant gloves, and a lab coat, is mandatory. Many stannanes are air and moisture sensitive,

necessitating the use of inert atmosphere techniques (e.g., nitrogen or argon gas).

Experimental Protocols: The Stille Coupling
Reaction
A prominent application of organostannanes is the Stille reaction, a versatile palladium-

catalyzed cross-coupling reaction that forms a carbon-carbon bond between an

organostannane and an organic halide or pseudohalide.

General Workflow for Air-Sensitive Reagents:

The handling of air-sensitive reagents like many stannane derivatives follows a strict protocol

to prevent decomposition and ensure reaction success. This workflow involves the use of an

inert atmosphere and specialized glassware.

Preparation Reaction Setup Reaction and Monitoring Work-up and Purification

Dry Glassware Purge with Inert Gas (N2/Ar) Add Reagents under Inert Atmosphere Add Anhydrous Solvent Add Stannane Reagent via Syringe Run Reaction (Stirring, Heating/Cooling) Monitor Progress (TLC, GC-MS) Quench Reaction Extract Product Purify Product (Chromatography)

Click to download full resolution via product page

General workflow for reactions with air-sensitive stannanes.

Catalytic Cycle of the Stille Reaction:

The mechanism of the Stille reaction proceeds through a catalytic cycle involving a palladium

catalyst. The key steps are oxidative addition, transmetalation, and reductive elimination.
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Catalytic cycle of the Stille cross-coupling reaction.

Example Protocol: Synthesis of an Aryl-Aryl Compound via Stille Coupling
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This protocol outlines the general steps for the synthesis of a biaryl compound using a

palladium catalyst, an aryl halide, and an arylstannane.

Preparation: A round-bottom flask equipped with a magnetic stir bar and a condenser is dried

in an oven and allowed to cool under a stream of inert gas.

Reagent Addition: The flask is charged with the palladium catalyst (e.g., Pd(PPh3)4), the aryl

halide, and an anhydrous solvent (e.g., toluene or THF) under the inert atmosphere.

Stannane Addition: The arylstannane is added to the reaction mixture via syringe.

Reaction: The mixture is heated to reflux and stirred for several hours. The progress of the

reaction is monitored by thin-layer chromatography (TLC) or gas chromatography-mass

spectrometry (GC-MS).

Work-up: Upon completion, the reaction is cooled to room temperature and quenched, often

with an aqueous solution of potassium fluoride to remove tin byproducts. The organic layer is

separated, washed, dried, and concentrated under reduced pressure.

Purification: The crude product is purified by column chromatography to yield the desired

biaryl compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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